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Compound of Interest

Compound Name: 1-Ethoxy-2-propanol

Cat. No.: B074678

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending beyond the laboratory bench to the responsible
management of chemical waste. This guide provides essential, immediate safety and logistical
information for the proper disposal of 1-Ethoxy-2-propanol, ensuring the protection of
personnel and the environment while maintaining regulatory compliance.

Immediate Safety and Disposal Overview

1-Ethoxy-2-propanol, a flammable liquid, is classified as a hazardous waste primarily due to
its ignitability.[1] Proper disposal is not merely a suggestion but a legal requirement under
regulations set forth by the Environmental Protection Agency (EPA) and other local authorities.
The key to compliant disposal is to treat this chemical as a characteristic hazardous waste.

Step-by-Step Disposal Protocol

1. Hazardous Waste Determination:

« Ignitability: 1-Ethoxy-2-propanol has a flash point of approximately 42°C (107.6°F), which is
below the 60°C (140°F) threshold for ignitable hazardous waste.[1] Therefore, it is classified
under the EPA hazardous waste code D0O1.

 Listings: While some related compounds like 2-ethoxyethanol are listed as FO05, 1-Ethoxy-
2-propanol itself is not explicitly listed.[2][3][4][5][6][7] Therefore, classification is based on
its characteristics.
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. Segregation and Collection:

Dedicated Waste Container: Designate a specific, clearly labeled, and chemically compatible
container for 1-Ethoxy-2-propanol waste. Suitable containers can be glass, metal, or
appropriate plastic.[1]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "1-Ethoxy-2-propanol,” and the EPA waste code "D001."

Avoid Mixing: Do not mix 1-Ethoxy-2-propanol waste with other chemical waste streams
unless specifically instructed to do so by your institution's environmental health and safety
(EHS) department. Incompatible wastes can lead to dangerous reactions.

. Safe Handling and Storage:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses or goggles, and a lab coat when handling 1-Ethoxy-2-
propanol waste.

Ventilation: Handle the waste in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.

Ignition Sources: Keep the waste container away from all sources of ignition, such as open
flames, sparks, and hot surfaces.[2]

Container Closure: Keep the waste container tightly closed except when adding waste.[1]

Storage Location: Store the sealed waste container in a designated hazardous waste
accumulation area, which should be a cool, dry, and well-ventilated location, away from
incompatible materials. Flammable liquid storage cabinets are recommended.

. Disposal and Removal:

Licensed Waste Hauler: Arrange for the disposal of the hazardous waste through your
institution's EHS department, which will coordinate with a licensed hazardous waste disposal
contractor.
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« Incineration: The typical disposal method for flammable liquid waste is incineration at a
permitted hazardous waste treatment, storage, and disposal facility (TSDF).[8]

e Do Not Dispose Down the Drain: Under no circumstances should 1-Ethoxy-2-propanol be
poured down the drain. This can lead to environmental contamination and potential fire
hazards in the sewer system.[1]

Quantitative Data for 1-Ethoxy-2-propanol

For quick reference, the following table summarizes key quantitative data for 1-Ethoxy-2-

propanol.
Property Value
Molecular Formula C5H1202
Molecular Weight 104.15 g/mol
Boiling Point 132 °C
Melting Point -100 °C
Flash Point 42 °C
Density 0.897 g/cm?3
Oral LD50 (Rat) 1792 mg/kg[9]
Dermal LD50 (Rabbit) 8100 mg/kg[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Ethoxy-2-propanol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sigmaaldrich.com/US/en/sds/sial/484407
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.vumc.org/safety/waste/chemical-waste-identification
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.benchchem.com/product/b074678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1-Ethoxy-2-propanol Disposal Workflow

1-Ethoxy-2-propanol Waste Generated

Hazardous Waste Determination

Flash Point < 140°F (60°C)?

Classify as D001 (Ignitable Waste)

Collect in a Labeled, Compatible Container
Store in a Designated, Ventilated Area Away from Ignition Sources

Contact Environmental Health & Safety (EHS)
Arrange Pickup by a Licensed Hazardous Waste Hauler

Proper Disposal via Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-Ethoxy-2-propanol.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible stewardship of chemical resources. Always consult your institution's specific
safety and disposal guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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